2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• IUPAC Name: methyl 2-phenoxypyrimidine-5-carboxylate
• InChI: InChI=1S/C12H10N2O3/c1-16-11(15)9-7-13-12(14-8-9)17-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: CZRDNWKYZROYBX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(N=C1)OC2=CC=CC=C2

Description

2-Phenoxy-pyrimidine-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H10N2O3 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methanesulfonyl-pyrimidine-5-carboxylic acid methyl ester (0.8 g, 3.7 mmol) in NMP (3 mL) is added sodium phenoxide trihydrate (0.68 g, 4 mmol). The mixture is heated at 100° C. in Biotage Microwave for 60 sec. The reaction is poured into water and the precipitate is collated by filtration and dried to afford 2-phenoxy-pyrimidine-5-carboxylic acid methyl ester (0.56 g, 66%) as a solid. MS: 231 (M+H); 1H NMR (300 MHz, CDCl3): δ 4.75 (s, 3H), 7.19-7.33 (m, 3H), 7.46 (t, 2H) 9.10 (s, 2H).